1-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)-3-(tetrahydro-2H-pyran-4-yl)urea

• IUPAC Name: 1-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]-3-(oxan-4-yl)urea
• InChI: InChI=1S/C18H27ClN4O2/c19-15-1-3-17(4-2-15)23-11-9-22(10-12-23)8-7-20-18(24)21-16-5-13-25-14-6-16/h1-4,16H,5-14H2,(H2,20,21,24)
• InChI Key: VKXKZJBDSJELLA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC(=O)NCCN2CCN(CC2)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H27ClN4O2
• Molecular Weight: 366.9 g/mol

Description

1-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)-3-(tetrahydro-2H-pyran-4-yl)urea is a chemical compound that has garnered a lot of attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Dopamine D4 Receptor Ligand

• .

Anti-HIV-1 Activity

• Application : Researchers have explored the anti-HIV-1 potential of indole derivatives, including structural analogs of our compound. .

Cell Surface Biotinylation and Internalization Assay

• Application : Investigating its effects on receptor internalization and trafficking. .

Cytotoxicity Studies

• Application : Evaluating the compound’s impact on cell viability. .

Mechanism of Action

Target of Action

The primary target of this compound is the D4 dopamine receptor . Dopamine receptors are a class of G protein-coupled receptors that are prominent in the vertebrate central nervous system (CNS). The neurotransmitter dopamine is the primary endogenous ligand for dopamine receptors.

Mode of Action

This compound acts as a potent, selective D4 dopamine receptor ligand . Ligands are molecules that bind to other (usually larger) molecules. In this case, the compound binds to the D4 dopamine receptor, which can influence the receptor’s behavior.

Pharmacokinetics

It’s worth noting that piperazine, a common structural motif found in this compound, is known to positively modulate the pharmacokinetic properties of a drug substance .